Cas no 923239-47-8 (2-chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one
• CAS No: 923239-47-8
• MF: C₁₄H₁₉ClN₂O₃S
• MW: 330.830261468887
• MDL: MFCD08444100
• CID: 3108888
• PubChem ID: 16226865
• Update Time: 2025-05-20

2-chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine
• 2-chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one
• 2-chloro-1-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]ethanone
• CHEMBL5440779
• UPCMLD0ENAT5630443:001
• AKOS001257896
• BDBM50619198
• Z147647394
• 923239-47-8
• 2-chloro-1-(4-(3,4-dimethylphenylsulfonyl)piperazin-1-yl)ethanone
• G18947
• 2-chloro-1-{4-[(3,4-dimethylbenzene)sulfonyl]piperazin-1-yl}ethan-1-one
• EN300-22585
• CS-0240149

• MDL： MFCD08444100
• Inchi： 1S/C14H19ClN2O3S/c1-11-3-4-13(9-12(11)2)21(19,20)17-7-5-16(6-8-17)14(18)10-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： AFANJHNEBFVQDC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC(C)=C(C)C=1)(=O)=O)=O

Computed Properties

• Exact Mass: 330.0804913Da
• Monoisotopic Mass: 330.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one

Introduction to 2-Chloro-1-[4-(3,4-Dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 923239-47-8)

2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 923239-47-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted ethanone moiety and a piperazine ring functionalized with a 3,4-dimethylbenzenesulfonyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to modulate various biological targets, particularly those involved in the central nervous system (CNS). The presence of the 3,4-dimethylbenzenesulfonyl group further enhances the compound's lipophilicity and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted the potential of this compound in treating various neurological disorders and cancers.

In terms of its chemical properties, 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one exhibits high stability under standard laboratory conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. The compound's melting point and boiling point are well-documented, providing valuable information for researchers working on its synthesis and characterization.

The synthesis of 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with piperazine to form the intermediate sulfonamide, followed by condensation with chloroacetyl chloride to yield the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent advances in computational chemistry have also contributed to our understanding of 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic properties. These studies have revealed that the compound can adopt multiple conformations, which may influence its binding affinity to specific protein targets.

In the context of medicinal chemistry, 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one has shown promising activity against various biological targets. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases involved in cancer cell proliferation. Additionally, preliminary studies have indicated that it may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

Despite its promising properties, there are several challenges associated with the development of 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one as a therapeutic agent. One major challenge is optimizing its solubility and bioavailability to ensure effective delivery to target tissues. Researchers are actively exploring various prodrug strategies and drug delivery systems to overcome these limitations.

In conclusion, 2-Chloro-1-[4-(3,4-dimethylbenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 923239-47-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.